![molecular formula C11H9N5O B2891949 2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one CAS No. 327624-49-7](/img/structure/B2891949.png)
2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one
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Description
2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.227. The purity is usually 95%.
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Scientific Research Applications
Antihypertensive Activity
Novel derivatives of quinazolinone, including structures related to 2-methyl-3-(4H-1,2,4-triazol-4-yl)quinazolin-4(3H)-one, have been synthesized and evaluated for their antihypertensive activity. These compounds have shown significant in vivo antihypertensive effects in spontaneously hypertensive rats, with some exhibiting greater activity than the standard reference, prazosin, highlighting their potential as therapeutic agents for hypertension (Alagarsamy & Pathak, 2007).
Antihistaminic Agents
Research has also identified the antihistaminic potential of quinazolinone derivatives. For instance, certain novel 4-benzyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones have been found to exhibit significant H1-antihistaminic activity with better protection against histamine-induced bronchospasm compared to chlorpheniramine maleate, a known antihistamine. This suggests their use as a new class of H1-antihistamines with minimal sedation (Alagarsamy, Solomon, & Murugan, 2007).
Corrosion Inhibition
Quinazolinone derivatives have also been explored for their corrosion inhibition capabilities. Experimental studies, combined with density functional theory (DFT) calculations and Monte Carlo (MC) simulations, have demonstrated the effectiveness of these compounds in preventing mild steel corrosion in acidic media. Such findings underscore the potential of quinazolinone derivatives in industrial applications, especially in enhancing material durability and lifespan (Errahmany et al., 2020).
Antimicrobial and Anticancer Agents
In addition to their use in treating hypertension and allergies, some quinazolinone derivatives have been investigated for their antimicrobial and anticancer properties. For example, novel quinazolin-4-yl-aminobenzenesulfonamide derivatives have been synthesized, exhibiting moderate to excellent antimicrobial activities against bacterial and fungal strains, as well as in vitro anticancer activities against breast cancer cell lines. Such studies reveal the multifaceted applications of these compounds in medical research and treatment (Kumar et al., 2018).
Properties
IUPAC Name |
2-methyl-3-(1,2,4-triazol-4-yl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5O/c1-8-14-10-5-3-2-4-9(10)11(17)16(8)15-6-12-13-7-15/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFYJLCSYOWHCRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1N3C=NN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.